![molecular formula C17H13ClN2O B2947678 (E)-N-benzyl-3-(2-chlorophenyl)-2-cyanoprop-2-enamide CAS No. 1449411-11-3](/img/structure/B2947678.png)
(E)-N-benzyl-3-(2-chlorophenyl)-2-cyanoprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-benzyl-3-(2-chlorophenyl)-2-cyanoprop-2-enamide is a synthetic compound that belongs to the class of enamide compounds. It has gained significant interest in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Antibacterial Activity
Chalcones have demonstrated significant antibacterial properties . The presence of the reactive α,β-unsaturated system in the chalcone’s rings showed inhibitory activity on enzymes, making them effective against various bacterial strains .
Antifungal Activity
Chalcones have also shown potent antifungal efficacy. For instance, a chalcone derivative demonstrated high antifungal efficacy against standardized strains of Trichophyton rubrum .
Anti-inflammatory Properties
The α,β-unsaturated system in chalcones contributes to their anti-inflammatory properties . They can inhibit the production of pro-inflammatory cytokines, providing potential therapeutic benefits in inflammatory diseases .
Anticancer Properties
Chalcones have shown potential as anticancer agents. They can inhibit the growth of cancer cells and induce apoptosis, making them promising candidates for cancer therapy .
Antimalarial Activity
Chalcones have demonstrated antimalarial properties . They can inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria, providing a potential avenue for the development of new antimalarial drugs .
Antiprotozoal and Anti-filarial Activity
Chalcones have shown potential in treating protozoal and filarial infections . They can inhibit the growth of these parasites, providing a potential therapeutic option for these diseases .
Pharmacotherapeutics Applications
Chalcones and their derivatives have been explored for various pharmacotherapeutics applications . Changing the structure by adding substituent groups to the aromatic ring can increase potency, reduce toxicity, and broaden pharmacological action .
Synthesis of Heterocyclic Rings
Chalcones can be used to obtain several heterocyclic rings through ring closure reactions . Cyanopyridines, pyrazolines, isoxazoles, and pyrimidines having different heterocyclic ring systems and multiple derivatives can be synthesized using chalcones .
properties
IUPAC Name |
(E)-N-benzyl-3-(2-chlorophenyl)-2-cyanoprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O/c18-16-9-5-4-8-14(16)10-15(11-19)17(21)20-12-13-6-2-1-3-7-13/h1-10H,12H2,(H,20,21)/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRCDAHBCWNOHJK-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=CC=C2Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CNC(=O)/C(=C/C2=CC=CC=C2Cl)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-benzyl-3-(2-chlorophenyl)-2-cyanoprop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.